Fmoc-2,6-Dimethy-D-Phenylalanine

Specification

• Molecular Weight: 415.48

Introduction

Fmoc-2,6-Dimethy-D-Phenylalanine is a derivative of the amino acid phenylalanine, modified with a fluorenylmethyloxycarbonyl (Fmoc) protecting group and two methyl groups at the 2 and 6 positions of the phenyl ring. This compound is used extensively in peptide synthesis due to its unique chemical properties. The Fmoc group is a common protecting group in peptide synthesis, allowing for selective reactions and preventing unwanted side reactions.

Synthesis Methods

The synthesis of Fmoc-2,6-Dimethy-D-Phenylalanine typically involves the protection of the amino group of 2,6-dimethyl-D-phenylalanine using fluorenylmethyloxycarbonyl chloride (Fmoc-Cl). This process is often performed in organic solvents under controlled conditions to ensure high purity and yield.

Applications in Peptide Synthesis

Fmoc-2,6-Dimethy-D-Phenylalanine is used in solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis. The Fmoc group allows for orthogonal protection strategies, enabling the synthesis of complex peptides with high accuracy and efficiency.

Research Findings

Research on Fmoc derivatives, including Fmoc-2,6-Dimethy-D-Phenylalanine, highlights their role in forming hydrogels and self-assembling structures. These properties are valuable for biomedical applications, such as drug delivery systems.

Comparison with Similar Compounds

Compound	Molecular Weight	CAS Number	Applications
Fmoc-2,6-Dimethy-D-Phenylalanine	415.49 g/mol	1270300-65-6	Peptide synthesis, potential in hydrogel formation
Fmoc-2,6-Dichloro-D-Phenylalanine	456.3 g/mol	1260590-53-1	Peptide synthesis, used in various chemical reactions
Fmoc-2-Methoxy-D-Phenylalanine	425.46 g/mol	-	Peptide synthesis, enhanced chemical properties